Cas no 2605-68-7 (Methyl 2-(triphenylphosphoranylidene)propanoate)

Methyl 2-(triphenylphosphoranylidene)propanoate is a phosphorus ylide reagent widely employed in organic synthesis, particularly in Wittig and related olefination reactions. Its key advantages include high reactivity as a stabilized ylide, facilitating the formation of α,β-unsaturated esters with good stereoselectivity. The ester functionality enhances solubility in common organic solvents, improving handling and reaction efficiency. The triphenylphosphine moiety provides stability, allowing for straightforward storage and use under standard conditions. This reagent is valuable for constructing complex molecules, including pharmaceuticals and fine chemicals, due to its reliable performance and compatibility with diverse substrates. Its versatility makes it a preferred choice for carbonyl olefination in synthetic chemistry.
Methyl 2-(triphenylphosphoranylidene)propanoate structure
2605-68-7 structure
Product Name:Methyl 2-(triphenylphosphoranylidene)propanoate
CAS No:2605-68-7
MF:C22H21O2P
MW:348.374706983566
MDL:MFCD08062441
CID:239787
PubChem ID:10569721
Update Time:2025-06-07

Methyl 2-(triphenylphosphoranylidene)propanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(triphenylphosphoranylidene)propanoate
    • 1-METHOXYCARBONYLETHYLIDENETRIPHENYLPHOSPHORANE
    • methyl 2-(triphenyl-λ<sup>5</sup>-phosphanylidene)propanoate
    • Propanoic acid,2-(triphenylphosphoranylidene)-, methyl ester
    • 1-carbomethoxyethylidene triphenylphosphine
    • carbmethoxy ethylidene triphenyl phosphorane
    • AK102660
    • Propanoic acid, 2-(triphenylphosphoranylidene)-, methyl ester
    • WCXPAYJKBTVUBC-UHFFFAOYSA-N
    • 2221AB
    • AX8234199
    • Methyl 2-(triphenylphosphoranediyl)propionate
    • methyl 2-(triphenylphosphoranylidene)propionate
    • methyl 2-(triph
    • CS-0030442
    • A919253
    • SCHEMBL1827594
    • MFCD08062441
    • Methyl2-(triphenylphosphoranylidene)propanoate
    • [1-(methoxycarbonyl)ethylidene]triphenylphosphorane
    • C22H21O2P
    • 2605-68-7
    • methyl 2-(triphenyl-$l^{5-phosphanylidene)propanoate
    • E5-phosphanylidene)propanoate
    • SY119838
    • DTXSID30441907
    • C74350
    • Methyl 2-(triphenyl-lambda~5~-phosphanylidene)propanoate
    • CAA60568
    • methyl 2-(triphenyl-lambda5-phosphanylidene)propanoate
    • AS-71133
    • methyl 2-(triphenylphosphoranyli-dene) propionate
    • METHYL 2-(TRIPHENYL-??-PHOSPHANYLIDENE)PROPANOATE
    • methyl 2-(triphenyl-
    • BP-20608
    • AKOS016005567
    • DB-243667
    • MDL: MFCD08062441
    • Inchi: 1S/C22H21O2P/c1-18(22(23)24-2)25(19-12-6-3-7-13-19,20-14-8-4-9-15-20)21-16-10-5-11-17-21/h3-17H,1-2H3
    • InChI Key: WCXPAYJKBTVUBC-UHFFFAOYSA-N
    • SMILES: P(=C(C(=O)OC)C)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 348.12800
  • Monoisotopic Mass: 348.12791691g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 440
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 4

Experimental Properties

  • Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 153-156 ºC (ethyl acetate )
  • Boiling Point: 485.8±28.0°C at 760 mmHg
  • Solubility: Insuluble (4.2E-3 g/L) (25 ºC),
  • PSA: 36.11000
  • LogP: 3.34580

Methyl 2-(triphenylphosphoranylidene)propanoate Security Information

Methyl 2-(triphenylphosphoranylidene)propanoate Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

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Methyl 2-(triphenylphosphoranylidene)propanoate Production Method

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